Cas no 26473-47-2 (3-Mercapto-2-methylpropanoic Acid)

• Product Name: 3-Mercapto-2-methylpropanoic Acid
• CAS No: 26473-47-2
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD00671555
• CID: 242673
• PubChem ID: 152910
• Update Time: 2026-05-14

3-Mercapto-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-2-methyl-
• 2-methyl-3-sulfanylpropanoic acid
• 3-Mercapto-2-methylp
• 3-Mercapto-2-methylpropanoic Acid
• 3-MERCAPTOISOBUTYRIC ACID
• (2RS)-2-Methyl-3-sulphanylpropanoic acid 3-Mercaptoisobutyric acid
• 3-Mercapto-2-methylpropionic Acid
• 3-sulfhydryl isobutyric acid
• Captopril impurity C
• (2RS)-2-Methyl-3-sulphanylpropanoic acid
• Propanoic acid, 3-mercapto-2-methyl-
• 3-MercaptoisobutyricAcid
• Captopril EP Impurity C
• 3-Mercapto-2-methylpropansaure
• MHRDCHHESNJQIS-UHFFFAOYSA-
• MHRDCHHESNJQIS-UHFFFAOYSA-N
• 2-methyl-3-sulfanyl-propanoic acid
• Propanoicacid,3-mercapto-2-methyl-
• Propanoic acid,3-mercapto
• (2RS)-2-Methyl-3-sulfanylpropanoic Acid

• MDL： MFCD00671555
• Inchi： 1S/C4H8O2S/c1-3(2-7)4(5)6/h3,7H,2H2,1H3,(H,5,6)
• InChI Key： MHRDCHHESNJQIS-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 120.02500
• Monoisotopic Mass: 120.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: N/A
• Boiling Point: 122°C/12mmHg(lit.)
• Flash Point: 94.4±22.6 ºC,
• Refractive Index: 1.4820 to 1.4860
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 76.10000
• LogP: 0.63690
• Solubility: Not determined

3-Mercapto-2-methylpropanoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38-36/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Mercapto-2-methylpropanoic Acid

3-Mercapto-2-methylpropanoic Acid (CAS No. 26473-47-2): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Applications in Biomedical Research

3-Mercapto-2-methylpropanoic Acid, also known as 3-Mercapto-2-methylpropanoic Acid (CAS No. 26473-47-2), is a sulfur-containing organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of thiolated carboxylic acids, characterized by the presence of both a carboxylic acid group (-COOH) and a thiol group (-SH) within its molecular structure. The unique combination of these functional groups imparts 3-Mercapto-2-methylpropanoic Acid with distinctive chemical reactivity and biological properties, making it a valuable molecule for applications in drug development, enzyme inhibition studies, and bioactive compound synthesis.

Recent studies have highlighted the potential of 3-Mercapto-2-methylpropanoic Acid in modulating redox homeostasis and its role as a precursor for the synthesis of bioactive molecules. The sulfur atom in the thiol group is capable of participating in various biochemical reactions, including disulfide bond formation, which is critical for the structural stability of proteins and enzymes. This property has led to its exploration as a potential therapeutic agent in the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and inflammatory conditions.

One of the key areas of research involving 3-Mercapto-2-methylpropanoic Acid is its application in the development of novel anti-inflammatory drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Mercapto-2-methylpropanoic Acid derivatives exhibited significant inhibitory effects on the activity of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory mediators. The study also showed that these derivatives could reduce the levels of reactive oxygen species (ROS) in cellular models, suggesting their potential as adjuncts in the management of chronic inflammatory diseases.

Another emerging area of research is the use of 3-Mercapto-2-methylpropanoic Acid in the synthesis of metalloprotease inhibitors. Metalloproteases are enzymes involved in the degradation of extracellular matrix proteins, and their dysregulation is associated with various pathological conditions, including cancer metastasis and tissue remodeling. A 2024 study in the British Journal of Pharmacology reported that 3-Mercapto-2-methylpropanoic Acid derivatives could selectively inhibit matrix metalloproteinases (MMPs), thereby providing a potential therapeutic strategy for inhibiting tumor progression and angiogenesis.

From a synthetic perspective, the preparation of 3-Mercapto-2-methylpropanoic Acid typically involves the reaction of 2-methylpropanoyl chloride with thiourea under controlled conditions. This method allows for the efficient introduction of the thiol group into the carbon chain, which is crucial for the compound's biological activity. Recent advancements in catalytic methodologies have further optimized the synthesis of this compound, reducing reaction times and improving yields, which are essential for large-scale production in pharmaceutical applications.

Furthermore, the chemical versatility of 3-Mercapto-2-methylpropanoic Acid has led to its incorporation into the design of prodrugs and drug delivery systems. Prodrugs are inactive compounds that are converted into their active form within the body, and the thiol group in 3-Mercapto-2-methylpropanoic Acid can be utilized to enhance the solubility and bioavailability of therapeutic agents. A 2023 review in the International Journal of Pharmaceutics discussed the potential of thiolated carboxylic acids in the development of targeted drug delivery systems, emphasizing their role in improving the therapeutic index of existing medications.

The biological activities of 3-Mercapto-2-methylpropanoic Acid are also being explored in the context of antioxidant therapy. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is a common feature in many chronic diseases. A 2022 study in the Journal of Biological Chemistry demonstrated that 3-Mercapto-2-methylpropanoic Acid could act as a scavenger of free radicals, thereby reducing oxidative damage to cellular components. This property has sparked interest in its potential application as an adjunct therapy in conditions such as diabetes, cardiovascular diseases, and age-related disorders.

Additionally, 3-Mercapto-2-methylpropanoic Acid has been investigated for its role in modulating the activity of ion channels and receptors. Ion channels play a critical role in the transmission of nerve signals and the regulation of cellular homeostasis. A 2021 study published in Cellular and Molecular Life Sciences reported that 3-Mercapto-2-methylpropanoic Acid could selectively interact with certain types of potassium channels, suggesting its potential as a modulator of neuronal excitability. This finding opens new avenues for its use in the treatment of neurological disorders such as epilepsy and neuropathic pain.

Despite the promising research surrounding 3-Mercapto-2-methylpropanoic Acid, challenges remain in translating these findings into clinical applications. One of the primary hurdles is the need for further studies to elucidate the exact mechanisms of action and potential side effects of this compound. Additionally, the development of stable and bioavailable formulations is essential for its effective use in therapeutic settings. Ongoing research is focused on overcoming these barriers through advanced chemical synthesis techniques and in vivo studies.

In conclusion, 3-Mercapto-2-methylpropanoic Acid (CAS No. 26473-47-2) represents a promising molecule with diverse applications in biomedical research. Its unique chemical properties, including the presence of both carboxylic acid and thiol groups, have positioned it as a valuable candidate for the development of novel therapeutics. As research in this field continues to evolve, the potential of 3-Mercapto-2-methylpropanoic Acid in addressing a wide range of health conditions is likely to expand, offering new possibilities for the treatment of complex diseases.